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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150

This guide provides crucial safety and logistical information for the handling and disposal of
1,5-Diacetylindoline (CAS: 16078-35-6). The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Chemical Safety Summary

Property Value Reference
Molecular Formula C12H13NO2 [1112][3]
Molecular Weight 203.24 g/mol [11[2][3]
Melting Point 137-141 °C [11[3]
Boiling Point 471.6%45.0 °C (Predicted) [3]

Density 1.179+0.06 g/cm3 (Predicted) [3]

Hazard ldentification and Personal Protective Equipment (PPE)

1,5-Diacetylindoline is a hazardous substance that requires careful handling to prevent
exposure. It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[4] Some sources also indicate that it is toxic if swallowed and can cause severe skin
burns and eye damage. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Ensure gloves
are rated for the specific
chemicals being used and

check for breakthrough times.

Eye and Face Protection

Safety goggles and face shield

Tight-sealing safety goggles
that provide protection against
chemical splashes are
essential.[5] A face shield
should be worn in addition to
goggles when there is a risk of

splashing.

Skin and Body Protection

Chemical-resistant lab coat or

coveralls

A lab coat made of a material
resistant to chemicals should
be worn. For larger quantities
or increased risk of exposure,
chemical-resistant coveralls

are advised.

Respiratory Protection

NIOSH/MSHA approved

respirator

In poorly ventilated areas or
when generating dust or
aerosols, a respirator is
necessary. The type of
respirator should be selected
based on the potential for
airborne concentrations to

exceed exposure limits.

Operational Plan for Handling 1,5-Diacetylindoline

A systematic approach to handling 1,5-Diacetylindoline is crucial for minimizing risk. The

following step-by-step plan outlines the procedures from preparation to disposal.

1. Preparation and Engineering Controls:
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Ventilation: Always handle 1,5-Diacetylindoline in a well-ventilated area. A chemical fume
hood is strongly recommended.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[5][6]

Material Safety Data Sheet (MSDS): Review the complete MSDS for 1,5-Diacetylindoline
before commencing any work.

. Handling Procedures:

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above before handling the chemical.

Weighing and Transferring: When weighing or transferring the solid material, do so in a
manner that minimizes dust generation. Use a spatula and handle it gently.

Dissolving: When preparing solutions, add the solid 1,5-Diacetylindoline to the solvent
slowly to avoid splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling.[6]

. Spill Management:

Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for disposal.

Large Spills: For larger spills, evacuate the area and follow the emergency procedures
established by your institution.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

. Disposal Plan:
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o Waste Collection: All waste contaminated with 1,5-Diacetylindoline, including empty
containers, used PPE, and spill cleanup materials, must be collected in a designated,
labeled, and sealed container.

» Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal
company. Do not dispose of it in the regular trash or down the drain. Follow all local, state,
and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling 1,5-
Diacetylindoline

Caption: Workflow for the safe handling of 1,5-Diacetylindoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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